5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile

• IUPAC Name: (2Z,4E)-5-phenyl-2-(4-thiophen-2-yl-1,3-thiazol-2-yl)penta-2,4-dienenitrile
• InChI: InChI=1S/C18H12N2S2/c19-12-15(9-4-8-14-6-2-1-3-7-14)18-20-16(13-22-18)17-10-5-11-21-17/h1-11,13H/b8-4+,15-9-
• InChI Key: DCVBYNGSRAECDE-ZYENNSECSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC=C(C#N)C2=NC(=CS2)C3=CC=CS3
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C=C(/C#N)\C2=NC(=CS2)C3=CC=CS3
• Molecular Formula: C18H12N2S2
• Molecular Weight: 320.4 g/mol

Description

5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile, also known as PTZTP, is a compound that has been extensively studied for its potential use in scientific research. This compound has a unique chemical structure that makes it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of 5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile is not fully understood, but it is believed to involve the interaction of the compound with various biological molecules. 5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile has been shown to bind to proteins and nucleic acids, which may be responsible for its biological activities.
Biochemical and Physiological Effects
5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). 5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile has also been shown to have antioxidant properties, which may help protect cells from oxidative damage. In addition, 5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile has been shown to have anticancer properties, as it can induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile has several advantages for lab experiments. It is a fluorescent probe, which makes it useful for detecting various biological molecules. 5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile is also relatively easy to synthesize, which makes it a cost-effective tool for scientific research. However, there are also limitations to using 5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile in lab experiments. It has limited solubility in water, which can make it difficult to use in aqueous environments. In addition, 5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile has not been extensively studied in vivo, so its effects in living organisms are not well understood.

Future Directions

There are several future directions for research on 5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile. One area of interest is the development of new synthetic methods for 5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile that improve its solubility in water. Another area of interest is the investigation of 5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile's effects in vivo, which could provide valuable insights into its potential use as a therapeutic agent. In addition, 5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile could be further developed as a fluorescent probe for detecting other biological molecules, such as lipids and carbohydrates.
Conclusion
In conclusion, 5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile is a valuable tool for scientific research due to its unique chemical structure and wide range of biological activities. It has been extensively studied for its potential use in investigating various biological processes, including inflammation, oxidative stress, and cancer. 5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile has several advantages for lab experiments, but also has limitations that need to be addressed. Future research on 5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile could provide valuable insights into its potential use as a therapeutic agent and as a tool for investigating biological processes.

Synthesis Methods

5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile can be synthesized through a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 2-aminothiophenol and 2-bromoacetophenone to form 2-(2-bromoacetyl)thiophene. This intermediate is then reacted with potassium thiocyanate to form 2-(2-thiocyanatoacetyl)thiophene. The final step involves the reaction of 2-(2-thiocyanatoacetyl)thiophene with 2-cyano-3,3-dimethylacrylonitrile to form 5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile.

Scientific Research Applications

5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile has been extensively studied for its potential use in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. 5-phenyl-2-[4-(2-thienyl)-1,3-thiazol-2-yl]-2,4-pentadienenitrile has also been used as a fluorescent probe to detect various biological molecules, such as proteins and nucleic acids.